Cas no 1349699-75-7 (Benzyl N-[(3r)-1-(oxetan-3-yl)-3-piperidyl]carbamate)

• Product Name: Benzyl N-[(3r)-1-(oxetan-3-yl)-3-piperidyl]carbamate
• CAS No: 1349699-75-7
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 1237196
• PubChem ID: 56604568
• Update Time: 2025-04-20

Benzyl N-[(3r)-1-(oxetan-3-yl)-3-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(3R)-1-(oxetan-3-yl)-3-piperidyl]carbamate
• (R)-Benzyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate
• CS-0445017
• Benzyl (R)-(1-(oxetan-3-yl)piperidin-3-yl)carbamate
• (R)-BENZYL1-(OXETAN-3-YL)PIPERIDIN-3-YLCARBAMATE
• DTXSID301146395
• Carbamic acid, N-[(3R)-1-(3-oxetanyl)-3-piperidinyl]-, phenylmethyl ester
• 1349699-75-7
• AKOS025311356
• benzyl N-[(3R)-1-(oxetan-3-yl)piperidin-3-yl]carbamate
• A925534
• KS-6907
• Benzyl N-[(3r)-1-(oxetan-3-yl)-3-piperidyl]carbamate

• MDL： N/A
• Inchi： 1S/C16H22N2O3/c19-16(21-10-13-5-2-1-3-6-13)17-14-7-4-8-18(9-14)15-11-20-12-15/h1-3,5-6,14-15H,4,7-12H2,(H,17,19)/t14-/m1/s1
• InChI Key： AMRWJOVIZDVJRY-CQSZACIVSA-N
• SMILES： O1CC(C1)N1CCC[C@H](C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.16304257g/mol
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.8Ų